Cas no 2034279-35-9 (N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide)

• Product Name: N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide
• CAS No: 2034279-35-9
• MF: C₂₅H₂₅N₅OS
• MW: 443.563903570175
• CID: 6454485
• PubChem ID: 119103099
• Update Time: 2025-05-19

N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide
• AKOS026695598
• N-cyclopentyl-2-phenyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-1,3-thiazole-4-carboxamide
• 2034279-35-9
• N-cyclopentyl-2-phenyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)thiazole-4-carboxamide
• N-cyclopentyl-2-phenyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1,3-thiazole-4-carboxamide
• F6526-1356

• Inchi： 1S/C25H25N5OS/c31-25(23-18-32-24(27-23)20-6-2-1-3-7-20)30(21-8-4-5-9-21)17-16-29-15-12-22(28-29)19-10-13-26-14-11-19/h1-3,6-7,10-15,18,21H,4-5,8-9,16-17H2
• InChI Key： JADWRMJNIFQIMX-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)C(N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1)=O

Computed Properties

• Exact Mass: 443.17798161g/mol
• Monoisotopic Mass: 443.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.2Ų

Additional information on N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide

Comprehensive Analysis of N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide (CAS 2034279-35-9)

The compound N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide (CAS 2034279-35-9) represents a sophisticated small molecule with a unique structural framework, combining a thiazole core, pyridine, and pyrazole moieties. This hybrid architecture positions it as a promising candidate for biomedical research, particularly in the context of targeted kinase inhibition and signal transduction modulation. Its molecular design reflects contemporary trends in drug discovery, where multifunctional scaffolds are engineered to enhance selectivity and reduce off-target effects.

Recent scientific discourse has highlighted the growing interest in heterocyclic compounds like this molecule, owing to their versatility in interacting with biological targets. The pyridin-4-yl group, for instance, is frequently explored for its role in improving solubility and binding affinity, while the 1,3-thiazole ring is renowned for its metabolic stability. Such features align with current searches for "next-generation small-molecule therapeutics" and "optimized drug-like properties," making this compound a subject of academic and industrial scrutiny.

From a synthetic chemistry perspective, the incorporation of a cyclopentyl substituent and a phenyl ring introduces steric and electronic nuances that could influence pharmacokinetics. Researchers investigating "structure-activity relationships (SAR)" or "fragment-based drug design" often seek such nuanced modifications to fine-tune compound efficacy. Notably, the N-ethylpyrazole linker in this molecule may facilitate conformational flexibility, a trait increasingly valued in the design of allosteric modulators.

The compound’s potential applications extend to areas like oncology and inflammatory diseases, where kinase inhibitors dominate therapeutic pipelines. Online queries such as "novel kinase inhibitors 2024" or "thiazole-based drugs in clinical trials" underscore the relevance of this chemical class. Furthermore, its carboxamide functionality—a common pharmacophore—resonates with searches for "amide bond stability in drug development," reflecting its practical significance.

In summary, N-cyclopentyl-2-phenyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,3-thiazole-4-carboxamide (CAS 2034279-35-9) exemplifies the convergence of rational design and biological relevance. Its structural complexity addresses contemporary challenges in medicinal chemistry, while its modularity offers avenues for further optimization—a compelling narrative for both researchers and search algorithms alike.